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Compound of Interest

Compound Name: 3-Bromobutan-2-ol

Cat. No.: B1626315

Application Note: Synthesis of 3-Bromobutan-2-ol

Introduction

3-Bromobutan-2-ol is a bromohydrin, a class of organic compounds containing both a bromine
and a hydroxyl group on adjacent carbon atoms. Due to its two stereogenic centers, it can exist
as four different stereoisomers.[1][2] This compound serves as a valuable intermediate in
various organic syntheses, including the preparation of pharmaceuticals and specialty
chemicals.[1][3] Its utility stems from the reactivity of the bromine atom as a good leaving group
and the hydroxyl group's ability to undergo various transformations.[1] This protocol details a
common laboratory method for the synthesis of 3-Bromobutan-2-ol via the reaction of 2-
butene with N-Bromosuccinimide (NBS) in an aqueous solvent system. This method provides a
reliable route to the desired halohydrin.[4]

Experimental Protocol

Objective: To synthesize 3-Bromobutan-2-ol from 2-butene using N-Bromosuccinimide and
water.

The overall reaction involves the electrophilic addition of bromine and water to the double bond
of 2-butene. N-Bromosuccinimide (NBS) serves as a source of electrophilic bromine (Br+).

Materials and Reagents:
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Molar Mass ( g/mol

Material/Reagent Formula ) Quantity
N-Bromosuccinimide
C4H4BrNO2 177.98 17.8 g (0.1 mol)
(NBS)
2-Butene CaHs 56.11 ~5.6 g (0.1 mol)
Dimethyl Sulfoxide
C2HeOS 78.13 100 mL
(DMSO0)
Water (deionized) H20 18.02 1.8 mL (0.1 mol)
Diethyl Ether (Cz2Hs)20 74.12 As needed
Saturated Sodium
) NaHCO:s 84.01 As needed
Bicarbonate
Anhydrous
] MgSOa4 120.37 As needed
Magnesium Sulfate
500 mL Round-bottom L
flask
Magnetic stirrer and 1
stir bar
Condenser - - 1
Separatory funnel - - 1
Rotary evaporator - - 1
Procedure:

e Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve
17.8 g (0.1 mol) of N-Bromosuccinimide in 100 mL of dimethyl sulfoxide (DMSQO) and 1.8 mL
(0.1 mol) of water.

» Addition of Alkene: Cool the solution in an ice bath. Bubble approximately 5.6 g (0.1 mol) of
2-butene gas through the stirred solution. The reaction is exothermic; maintain the
temperature below 25°C.
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Reaction Monitoring: Allow the mixture to stir at room temperature for 2-3 hours. The reaction
progress can be monitored by thin-layer chromatography (TLC) to check for the consumption
of the starting material.

Workup: Pour the reaction mixture into 200 mL of cold water and extract three times with 50
mL portions of diethyl ether in a separatory funnel.

Washing: Combine the organic extracts and wash sequentially with 50 mL of saturated
sodium bicarbonate solution and 50 mL of water to remove any remaining acid and
succinimide byproducts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter
the drying agent and remove the solvent using a rotary evaporator.

Purification: The crude product can be purified by fractional distillation under reduced
pressure to yield pure 3-Bromobutan-2-ol.

Physical and Chemical Properties:

Property Value

Molecular Formula C4HoBrOJ[5][6]

Molar Mass 153.02 g/mol [3][5][6]

Appearance Colorless liquid

Boiling Point ~145-147 °C (at atmospheric pressure)

Safety Precautions

e N-Bromosuccinimide (NBS): NBS is harmful if swallowed, causes severe skin burns and eye
damage, and may intensify fire as it is an oxidizer.[7][8] It should be handled in a well-
ventilated fume hood.[8][9] Personal protective equipment (PPE), including safety glasses, a
lab coat, and chemical-resistant gloves, must be worn.[7][9][10][11] Avoid contact with skin,
eyes, and clothing.[7][9]

e 2-Butene: This is a flammable gas. Handle away from ignition sources.
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o Dimethyl Sulfoxide (DMSO): Can cause skin irritation. It is also readily absorbed through the
skin, so care should be taken to avoid contact.

 Diethyl Ether: Highly flammable liquid and vapor. Work must be conducted in a fume hood

away from any open flames or sparks.

Visualized Workflow and Mechanism

The following diagrams illustrate the experimental workflow and the underlying reaction

mechanism.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reaction Setup

Dissolve NBS in
DMSO/Water

Cool solution
(Ice Bath)

Bubble 2-Butene
into solution

Stir at Room Temp
for 2-3 hours

Monitor by TLC

G J

/Workup & Purification\

Quench with Water

Extract with
Diethyl Ether (3x)

N |
& )

Wash with NaHCOs3
and Water

Dry over MgSOa

Concentrate via
Rotary Evaporation

Purify by Distillation

G J

Pure 3-Bromobutan-2-ol

808
gl

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

H20
(Nucleophilic Attack)

NBS / H20

Simplified Reaction Mechanism

+ Br* Bromonium lon + H20, -H* >
Intermediate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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